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Compound of Interest

Compound Name: Phomalactone acetate

Cat. No.: B15193525 Get Quote

Phomalactone Acetate: A Technical Guide for
Researchers
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical, chemical, and

biological properties of Phomalactone acetate. While research on this specific compound is

limited, this document consolidates available data and contextualizes it with information on the

parent compound, Phomalactone, and related derivatives to support further investigation and

drug development efforts.

Chemical and Physical Properties
Phomalactone acetate is the acetylated derivative of Phomalactone, a naturally occurring

lactone isolated from various fungal species. While specific experimental data for many of its

physical properties are not readily available in the current literature, its basic chemical identity

has been established.

Table 1: Chemical and Physical Properties of Phomalactone Acetate
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Property Value Source/Comment

Molecular Formula C₁₀H₁₂O₄ [1]

Molecular Weight 196.2 g/mol [1]

Physical State White crystalline solid

Inferred from the synthesis

protocol which yields a white

crystalline solid.[2]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

General solubility of similar

lactones suggests potential

solubility in organic solvents

like ethyl acetate,

dichloromethane, and

methanol.

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of Phomalactone
acetate. The following data have been reported:

Table 2: Spectral Data for Phomalactone Acetate
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Technique Data

¹H NMR (CDCl₃)

δ 6.96 (1H, dd, J = 5.2, 9.6 Hz), 6.20 (1H, d, J =

9.6 Hz), 5.94 (1H, dq, J = 8, 14 Hz), 5.59 (1H,

ddq, J = 1.6, 6.8, 15.1 Hz), 5.24 (1H, dd, J = 3.2,

5.6 Hz), 4.87 (1H, dd, J = 2.8, 7.6), 2.04 (3H, s,

OAc), 1.73 (3H, dd, J = 1.2, 6.4 CH₃)[2]

¹³C NMR (CDCl₃)
δ 17.93, 20.61, 64.15, 79.44, 123.49, 124.69,

133.01, 140.78, 162.65, 170.01[2]

HRMS (ESI-TOF)
m/z 197.081385 [M+H]⁺ (calcd for C₁₀H₁₃O₄,

197.081385)[2]

Infrared (IR)

Data not available. Expected to show

characteristic peaks for C=O (lactone and

ester), C-O, and C=C stretching.

UV-Visible Data not available.

Experimental Protocols
Synthesis of Phomalactone Acetate from Phomalactone
A detailed protocol for the laboratory synthesis of Phomalactone acetate has been described:

Workflow for the Synthesis of Phomalactone Acetate
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Synthesis of Phomalactone Acetate

Phomalactone (40 mg, 0.25 mmol)

Dissolve in Pyridine (4 mL)

Add Acetic Anhydride (0.1 mL, 0.9 mmol)

Stir at ambient temperature for 12 hr

Cool on ice

Acidify with 1N HCl (20 mL)

Extract with Ethyl Acetate (2 x 30 mL)

Dry over anhydrous Na₂SO₄

Evaporate to obtain pale yellow viscous oil

Purify by Preparative TLC
(5% isopropanol in CH₂Cl₂)

Phomalactone Acetate (white crystalline solid, 32 mg)

Click to download full resolution via product page

Synthesis of Phomalactone Acetate.
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Detailed Methodology:

Dissolution: Phomalactone (40 mg, 0.25 mmol) is dissolved in pyridine (4 mL).[2]

Acetylation: Acetic anhydride (0.1 mL, 0.9 mmol) is added to the solution.[2]

Reaction: The mixture is stirred at ambient temperature for 12 hours.[2]

Workup: The reaction mixture is cooled on ice, acidified with 1N HCl (20 mL), and extracted

twice with ethyl acetate (30 mL each).[2]

Drying and Concentration: The combined ethyl acetate layers are dried over anhydrous

Na₂SO₄ and evaporated to yield a pale yellow viscous oil.[2]

Purification: The final product, Phomalactone acetate, is isolated as a white crystalline solid

(32 mg) by preparative thin-layer chromatography using 5% isopropanol in CH₂Cl₂ as the

eluent.[2]

Biological Activity
The biological activities of Phomalactone acetate are not extensively studied. However,

research has demonstrated its potential as a mosquitocidal agent.

Mosquitocidal Activity
Both Phomalactone and Phomalactone acetate have shown activity against mosquito larvae

and adults.

Table 3: Mosquitocidal Activity of Phomalactone and Phomalactone Acetate
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Compound Mosquito Species Bioassay Activity (LD₅₀)

Phomalactone
Aedes aegypti

(Orlando strain)
Topical Adulticide 0.64 µ g/organism

Phomalactone
Anopheles

quadrimaculatus
Topical Adulticide 0.20 µ g/organism

Phomalactone acetate
Aedes aegypti

(Orlando strain)
Topical Adulticide

100% mortality at 5 µ

g/insect

Phomalactone acetate
Aedes aegypti (Puerto

Rico strain)
Topical Adulticide

100% mortality at 5 µ

g/insect

Note: LD₅₀ values for Phomalactone acetate were not explicitly determined in the cited study,

but high mortality rates were observed.[2]

Other Potential Biological Activities
While specific data for Phomalactone acetate is lacking, the broader class of lactones and

acetate-containing compounds are known to exhibit a range of biological effects, including:

Anticancer Activity: Many natural and synthetic lactones have demonstrated cytotoxic effects

against various cancer cell lines.[3][4] The mechanisms often involve the induction of

apoptosis and inhibition of cell proliferation.

Anti-inflammatory Activity: The acetate moiety, in other molecular contexts, has been shown

to modulate inflammatory pathways. For instance, acetate can influence NF-κB and MAPK

signaling pathways, which are central to the inflammatory response.

Logical Relationship of Acetate in Inflammatory Signaling
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Potential Role of Acetate in Inflammatory Signaling

Acetate Moiety

NF-κB Pathway

Modulates

MAPK Pathway

Modulates

Inflammatory Response

Regulates Regulates

Click to download full resolution via product page

Acetate's potential influence on inflammatory pathways.

Future Directions
The current body of knowledge on Phomalactone acetate is limited, presenting numerous

opportunities for further research. Key areas for future investigation include:

Comprehensive Physicochemical Characterization: Determination of melting point, boiling

point, and solubility in a range of solvents is essential for its practical application in research

and development.

Detailed Spectral Analysis: Acquiring and interpreting IR and UV-Vis spectra will complete its

spectroscopic profile.

Broad-Spectrum Biological Screening: Evaluating the cytotoxicity of Phomalactone acetate
against a panel of cancer cell lines (e.g., breast, colon, lung) to determine IC₅₀ values.

In-depth Anti-inflammatory Studies: Investigating its effects on key inflammatory markers and

pathways, such as NF-κB and MAPK, in relevant cell models.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways through which Phomalactone acetate exerts its biological effects.
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This technical guide serves as a foundational resource for scientists and researchers interested

in Phomalactone acetate. The existing data, though sparse, suggests a compound with

potential biological activities that warrant further exploration. The provided protocols and

contextual information are intended to facilitate the design of future studies to unlock the full

therapeutic potential of this natural product derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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